(2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95%
Overview
Description
(2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95% (2,4-DHFMPP) is a synthetic compound with a wide range of applications in scientific research. It is used in a variety of biochemical and physiological studies, as well as for laboratory experiments.
Scientific Research Applications
(2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95% has a wide range of applications in scientific research. It is used in studies of enzyme inhibition, cell signaling pathways, and gene expression. It has also been used to study the role of certain proteins in various biological processes. (2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95% has also been used in studies of drug delivery systems and drug metabolism.
Mechanism of Action
(2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95% has been shown to act as a competitive inhibitor of certain enzymes. It binds to the active site of the enzyme, preventing substrate binding and thus inhibiting enzyme activity. It has also been shown to inhibit certain cell signaling pathways, such as those involved in apoptosis. Furthermore, (2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95% has been shown to regulate gene expression by binding to certain transcription factors.
Biochemical and Physiological Effects
(2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases and kinases, and to inhibit certain cell signaling pathways. In addition, (2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95% has been shown to regulate gene expression, to inhibit the growth of certain types of cancer cells, and to increase the sensitivity of certain types of cells to certain drugs.
Advantages and Limitations for Lab Experiments
(2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95% is a useful compound for laboratory experiments due to its wide range of applications. It has been used in studies of enzyme inhibition, cell signaling pathways, and gene expression. However, it is important to note that (2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95% is a synthetic compound, and that its use in laboratory experiments should be done with caution. In addition, (2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95% has been shown to have a variety of biochemical and physiological effects, and thus it is important to use appropriate safety precautions when handling it.
Future Directions
There are a variety of potential future directions for research involving (2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95%. These include further investigations into its mechanism of action, its effects on gene expression, and its potential applications in drug delivery systems. In addition, further research is needed to explore the potential therapeutic applications of (2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95%, such as its use in the treatment of certain types of cancer. Finally, further research is needed to explore the potential toxic effects of (2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95%, as well as its potential interactions with other compounds.
Synthesis Methods
(2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95% can be synthesized from a variety of starting materials. The most commonly used method is the Williamson ether synthesis, which involves the reaction of a haloalkane with an alcohol in the presence of a base catalyst. Other methods such as the Biginelli reaction, the Ugi reaction, and the Passerini reaction have also been used to synthesize (2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine, 95%.
properties
IUPAC Name |
5-(2-fluoro-3-methoxyphenyl)-1H-pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O3/c1-17-8-4-2-3-6(9(8)12)7-5-13-11(16)14-10(7)15/h2-5H,1H3,(H2,13,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHWDNGACKHHYQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1F)C2=CNC(=O)NC2=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,4)-Dihydroxy-5-(2-fluoro-3-methoxyphenyl)pyrimidine | |
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